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Compound of Interest

Compound Name: Verdyl acetate

Cat. No.: B1672797 Get Quote

In the intricate world of perfumery and fragrance science, the selection of individual aroma

components is paramount to achieving a desired olfactory profile. Among the most cherished

and versatile notes are those derived from woody scents, which impart warmth, elegance, and

stability to a fragrance composition. This guide provides a comparative study of two prominent

woody acetate esters: Verdyl acetate and Cedryl acetate. Tailored for researchers, scientists,

and professionals in drug development, this document offers a detailed examination of their

chemical properties, olfactory characteristics, and the methodologies used for their evaluation.

Comparative Olfactory and Physicochemical Data
Verdyl acetate and Cedryl acetate, while both contributing to the woody fragrance family,

present distinct olfactory nuances and possess different physicochemical properties. The

following table summarizes key quantitative data for a direct comparison.
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Property Verdyl Acetate Cedryl Acetate

Chemical Formula C₁₂H₁₆O₂[1] C₁₇H₂₈O₂[2][3]

Molecular Weight 192.25 g/mol [1] 264.41 g/mol [2]

Olfactory Profile

Fresh, green, woody, with

floral, soapy, and slightly fruity

undertones.[1][4][5]

Predominantly woody and

cedar-like, with dry, balsamic,

and subtle leathery or ambery

notes.[6][7]

Vapor Pressure
0.014 mmHg @ 25°C (est.)[1]

[5]

0.000489 - 0.0022 mmHg @

23-25°C[2][3][6]

logP (o/w) ~2.85 - 3.119 (est.)[1][8][9] ~6.2 - 6.21[2][3]

Appearance
Colorless to pale yellow liquid.

[1][5]

White solid/crystals or pale

yellow viscous liquid.[2][6]

Boiling Point ~258.42 °C (est.)[1][5] >200 °C[2]

Flash Point >100 °C[1][5] 94 °C to >100°C[2][6]

Experimental Protocols for Fragrance Evaluation
The characterization and comparison of fragrance materials like Verdyl acetate and Cedryl

acetate rely on a combination of instrumental analysis and human sensory evaluation.

Gas Chromatography-Olfactometry (GC-O)
This technique is instrumental in identifying the specific volatile compounds that contribute to

the overall aroma of a substance.

Objective: To separate and identify the individual odor-active compounds in Verdyl acetate
and Cedryl acetate and to characterize their respective scent profiles.

Methodology:

Sample Preparation: Dilute samples of Verdyl acetate and Cedryl acetate in an

appropriate solvent (e.g., ethanol) to a suitable concentration.
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Injection: Inject a small volume of the prepared sample into a gas chromatograph (GC)

equipped with a sniffing port.

Separation: The volatile compounds are separated based on their boiling points and

polarity as they pass through the GC column.

Detection: The effluent from the column is split between a chemical detector (e.g., Mass

Spectrometer) for compound identification and a sniffing port where a trained sensory

panelist evaluates the odor of the eluting compounds.

Data Analysis: The retention time of each odor event is recorded and correlated with the

chemical identification from the MS detector. The panelist provides a description of the

perceived odor at each event.

Sensory Panel Analysis
A trained sensory panel is crucial for quantifying the perceived olfactory characteristics of the

fragrance compounds.

Objective: To obtain quantitative descriptive analysis and comparative assessment of the

woody notes of Verdyl acetate and Cedryl acetate.

Methodology:

Panelist Training: Select and train a panel of assessors to recognize and rate the intensity

of various fragrance attributes (e.g., woody, green, floral, cedar, balsamic).

Sample Presentation: Prepare smelling strips dipped in diluted solutions of Verdyl acetate
and Cedryl acetate. Samples are coded to prevent bias.

Evaluation: Panelists evaluate the samples in a controlled environment and rate the

intensity of predefined sensory attributes on a structured scale (e.g., a 10-point scale).

Data Analysis: The collected data is statistically analyzed to determine significant

differences in the perceived olfactory profiles of the two compounds.

Visualizing Molecular and Processual Relationships
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To better understand the biological and experimental frameworks, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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